Cas no 1341039-52-8 (Cis-Tert-Butyl 1-(Methylamino)-3-Azabicyclo[4.1.0]Heptane-3-Carboxylate(WX111137))

• Product Name: Cis-Tert-Butyl 1-(Methylamino)-3-Azabicyclo[4.1.0]Heptane-3-Carboxylate(WX111137)
• CAS No: 1341039-52-8
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 4585597
• PubChem ID: 71306063
• Update Time: 2025-07-09

Cis-Tert-Butyl 1-(Methylamino)-3-Azabicyclo[4.1.0]Heptane-3-Carboxylate(WX111137) Chemical and Physical Properties

Names and Identifiers

• Cis-Tert-Butyl 1-(Methylamino)-3-Azabicyclo[4.1.0]Heptane-3-Carboxylate(WX111137)
• Cis-Tert-Butyl 1-(Methylamino)-3-Azabicyclo[4.1.0]Heptane-3-Carboxylate
• 3-Azabicyclo[4.1.0]heptane-3-carboxylic acid, 1-(methylamino)-, 1,1-dimethylethyl ester
• tert-Butyl1-(methylamino)-3-azabicyclo[4.1.0]heptane-3-carboxylate
• F93630
• tert-butyl 1-(methylamino)-3-azabicyclo[4.1.0]heptane-3-carboxylate
• Racemic-(1s,6s)-tert-butyl 1-(methylamino)-3-azabicyclo[4.1.0]heptane-3-carboxylate
• 1341039-52-8

• Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-6-5-9-7-12(9,8-14)13-4/h9,13H,5-8H2,1-4H3
• InChI Key： NQHJRAWMDSJJCU-UHFFFAOYSA-N
• SMILES： C12(NC)C(C1)CCN(C(OC(C)(C)C)=O)C2

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.6Ų

Additional information on Cis-Tert-Butyl 1-(Methylamino)-3-Azabicyclo[4.1.0]Heptane-3-Carboxylate(WX111137)

Cis-Tert-Butyl 1-(Methylamino)-3-Azabicyclo[4.1.0]Heptane-3-Carboxylate (CAS No. 1341039-52-8): A Comprehensive Overview

The compound Cis-Tert-Butyl 1-(Methylamino)-3-Azabicyclo[4.1.0]Heptane-3-Carboxylate (CAS No. 1341039-52-8), also known as WX111137, represents a significant advancement in the field of medicinal chemistry and pharmacology. This bicyclic amine derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a tertiary butyl group and a methylamino substituent on the azabicyclo[4.1.0]heptane core imparts distinct steric and electronic properties, making it a valuable scaffold for drug discovery.

Recent studies have highlighted the potential of this compound in various therapeutic areas, particularly in the development of novel therapeutic agents targeting neurological disorders. The bicyclic structure of Cis-Tert-Butyl 1-(Methylamino)-3-Azabicyclo[4.1.0]Heptane-3-Carboxylate contributes to its high binding affinity and selectivity, which are critical factors in drug design. The compound's ability to interact with specific biological targets has been explored through computational modeling and experimental validation, revealing its potential as a lead compound for further optimization.

In the realm of medicinal chemistry, the synthesis and characterization of heterocyclic compounds have always been a focal point due to their diverse biological activities. The WX111137 molecule exemplifies this trend, showcasing a well-balanced combination of structural complexity and functional groups that enhance its pharmacological profile. The tertiary butyl group not only contributes to steric hindrance but also influences the compound's solubility and metabolic stability, which are crucial parameters in drug development.

One of the most intriguing aspects of Cis-Tert-Butyl 1-(Methylamino)-3-Azabicyclo[4.1.0]Heptane-3-Carboxylate is its potential application in treating neurological conditions such as epilepsy and Parkinson's disease. Preclinical studies have demonstrated that this compound exhibits inhibitory effects on certain enzymes and receptors implicated in these disorders. The methylamino group, in particular, has been identified as a key pharmacophore responsible for its biological activity, mediating interactions with target proteins in the central nervous system.

The structural framework of azabicyclo[4.1.0]heptane provides a rigid scaffold that enhances the compound's binding affinity to biological targets. This structural motif has been extensively studied for its role in modulating neurotransmitter systems, making it an attractive scaffold for developing next-generation neuromodulators. The incorporation of functional groups such as the tertiary butyl and methylamino substituents further refines its pharmacological properties, allowing for fine-tuning of activity and selectivity.

Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like Cis-Tert-Butyl 1-(Methylamino)-3-Azabicyclo[4.1.0]Heptane-3-Carboxylate. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have facilitated the construction of intricate molecular architectures with high precision. These synthetic advancements have not only improved yields but also allowed for the introduction of diverse functional groups, expanding the chemical space available for drug discovery.

The pharmacokinetic profile of WX111137 is another area of interest, as it directly impacts the compound's therapeutic efficacy and safety profile. Studies have shown that this compound exhibits favorable oral bioavailability and moderate metabolic stability, suggesting its potential for clinical translation. Additionally, its solubility characteristics have been optimized through structural modifications, ensuring better dissolution rates in biological fluids.

In conclusion, Cis-Tert-Butyl 1-(Methylamino)-3-Azabicyclo[4.1.0]Heptane-3-Carboxylate represents a promising candidate for further development in medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity, make it a valuable asset in the search for novel therapeutic agents targeting neurological disorders. Continued research into this compound will likely yield insights into its mechanism of action and pave the way for new treatment strategies.